Cas no 1351608-76-8 (1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one)

• Product Name: 1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one
• CAS No: 1351608-76-8
• MF: C₂₅H₂₀ClN₃O₂
• MW: 429.898204803467
• CID: 5759938
• PubChem ID: 56764556
• Update Time: 2025-05-20

1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6064-2726
• 1351608-76-8
• 1-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-2,2-diphenylethanone
• AKOS024530907
• 1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one
• 1-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-2,2-diphenylethanone
• VU0531037-1

• Inchi： 1S/C25H20ClN3O2/c26-21-13-7-12-19(14-21)23-27-24(31-28-23)20-15-29(16-20)25(30)22(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-14,20,22H,15-16H2
• InChI Key： XWZBQUKHKSMKLR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NOC(C2CN(C(C(C3C=CC=CC=3)C3C=CC=CC=3)=O)C2)=N1

Computed Properties

• Exact Mass: 429.1244046g/mol
• Monoisotopic Mass: 429.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one

A Comprehensive Overview of 1-{3-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Azetidin-1-yl}-2,2-Diphenylethan-1-one (CAS No. 1351608-76-8)

The compound 1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one (CAS No. 1351608-76-8) is a highly specialized organic molecule with a complex structure that combines several key functional groups. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships and its potential utility in various industries.

At its core, this molecule features a diphenylethanone backbone, which is a common structural motif in many bioactive compounds. The presence of the azetidine ring introduces additional complexity and functionality to the molecule. Azetidine, a four-membered ring containing one nitrogen atom, is known for its ability to act as a rigid structural element in molecular frameworks. This feature is particularly advantageous in drug design, where precise control over molecular geometry is crucial for achieving desired pharmacokinetic and pharmacodynamic properties.

The oxadiazole ring present in this compound is another critical component. Oxadiazoles are heterocyclic compounds with two adjacent heteroatoms (one oxygen and one nitrogen), which confer unique electronic properties to the molecule. These properties make oxadiazoles valuable in various applications, including as building blocks for advanced materials and as active ingredients in pharmaceuticals. Recent studies have highlighted the role of oxadiazole-containing compounds in modulating enzyme activity and cellular signaling pathways, further underscoring their importance in drug discovery.

One of the most intriguing aspects of this compound is its potential as a precursor for advanced materials. The combination of a diphenylethanone backbone with an azetidine and oxadiazole ring creates a molecule with versatile reactivity and structural flexibility. Researchers have explored its use in the synthesis of novel polymers and nanomaterials, where its ability to form stable covalent bonds under specific conditions has proven advantageous. For instance, recent work has demonstrated that derivatives of this compound can be incorporated into organic semiconductors to enhance their electronic properties.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for drug development. Its structure allows for extensive functionalization at multiple sites, enabling chemists to explore a wide range of chemical modifications that could potentially improve bioavailability or target specificity. For example, the substitution patterns on the diphenylethanone moiety can be manipulated to optimize solubility or permeability across biological membranes.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the oxadiazole ring plays a significant role in stabilizing certain reactive intermediates during chemical transformations. This understanding has facilitated the design of more efficient synthetic routes for producing this compound on an industrial scale.

Moreover, the presence of the chlorophenyl group introduces additional complexity to the molecule's electronic profile. Chlorine atoms are known for their electron-withdrawing effects, which can influence both the physical properties and chemical reactivity of organic compounds. In this case, the chlorophenyl group contributes to the overall hydrophobicity of the molecule while also participating in key interactions within biological systems.

Looking ahead, ongoing research into this compound focuses on expanding its utility across diverse applications while addressing challenges related to scalability and sustainability. For instance, efforts are underway to develop environmentally friendly synthesis pathways that minimize waste generation and reduce energy consumption.

In summary, CAS No. 1351608-76-8 represents a cutting-edge organic molecule with multifaceted applications spanning from materials science to medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemical innovation.